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Compound Name: 6-Carboxyfluorescein

Cat. No.: B556484 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

6-Carboxyfluorescein (6-FAM) is a widely used green fluorescent dye valued for its high

quantum yield and good water solubility.[1] For protein conjugation, 6-FAM is commonly

derivatized with an N-hydroxysuccinimide (NHS) ester, also known as a succinimidyl ester

(SE).[2][3] This amine-reactive group readily couples to primary amines on proteins, such as

the ε-amino group of lysine residues and the N-terminal α-amino group, to form a stable,

covalent amide bond.[4][5] This process is essential for producing fluorescently labeled

proteins for a variety of applications, including fluorescence microscopy, flow cytometry,

immunoassays, and protein interaction studies.[6]

This document provides detailed protocols for the conjugation of 6-FAM NHS ester to proteins,

methods for characterizing the resulting conjugate, and troubleshooting guidelines.

Quantitative Data Summary
The spectroscopic properties of 6-Carboxyfluorescein are crucial for experimental design and

data analysis.
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Property Value Reference

Excitation Maximum (λex) ~494 nm [6][7][8]

Emission Maximum (λem) ~520 nm [6][8]

Molar Extinction Coefficient (ε) ~75,000 M⁻¹cm⁻¹ at 494 nm [6][8]

Fluorescence Quantum Yield

(Φ)
~0.9 [6][8]

Molecular Weight (6-FAM, SE) ~473.39 g/mol [4]

Correction Factor (CF₂₈₀) ~0.30 [9]

Principle of Conjugation
The conjugation chemistry relies on the reaction between the N-hydroxysuccinimide (NHS)

ester of 6-FAM and a primary amine on the protein. The reaction occurs at a slightly basic pH

(8.0-8.5) where the primary amine is deprotonated and acts as a nucleophile, attacking the

carbonyl group of the NHS ester. This results in the formation of a stable amide bond and the

release of N-hydroxysuccinimide.[3][5][10]
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Figure 1. Reaction of 6-FAM NHS ester with a protein's primary amine.
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Experimental Protocols
This section provides a detailed workflow for labeling a protein, such as an IgG antibody, with

6-FAM NHS ester.
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1. Protein Preparation
(Buffer Exchange into PBS/Bicarbonate)

3. Adjust Protein Solution pH
(Add Bicarbonate Buffer to pH 8.0-8.5)

2. Prepare 6-FAM Stock Solution
(Dissolve in DMSO/DMF)

4. Conjugation Reaction
(Add 6-FAM to Protein, Incubate 1-2h at RT)

5. Purification of Conjugate
(Size Exclusion Chromatography or Dialysis)

6. Characterization
(Measure Absorbance at 280 nm and 494 nm)

7. Calculate Degree of Labeling (DOL)

8. Storage
(Store at 4°C or -20°C, Protect from Light)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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